Cas no 1029280-68-9 (2-Chloromethyl-3-o-tolyl-3H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 2-Chloromethyl-3-o-tolyl-3H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 1029280-68-9
• MF: C₁₄H₁₁ClN₂OS
• MW: 290.767940759659
• CID: 2853114
• Update Time: 2023-08-10

2-Chloromethyl-3-o-tolyl-3H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-3-o-tolyl-3H-thieno[3,2-d]pyrimidin-4-one

• Inchi： 1S/C14H11ClN2OS/c1-9-4-2-3-5-11(9)17-12(8-15)16-10-6-7-19-13(10)14(17)18/h2-7H,8H2,1H3
• InChI Key： FQMUMMQYDRKPHA-UHFFFAOYSA-N
• SMILES： ClCC1=NC2C=CSC=2C(N1C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 290.028062g/mol
• Monoisotopic Mass: 290.028062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 290.8g/mol
• XLogP3: 3.4
• Topological Polar Surface Area: 60.9